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Compound of Interest

Compound Name: 1,13-Tetradecadien-4-ol

Cat. No.: B15092361 Get Quote

Technical Guide: 1,13-Tetradecadien-4-ol
For Researchers, Scientists, and Drug Development Professionals

Introduction
1,13-Tetradecadien-4-ol is a long-chain unsaturated alcohol with the chemical formula

C₁₄H₂₆O. Its structure, featuring two double bonds and a hydroxyl group, suggests potential for

various chemical reactions and biological activities. This technical guide provides a summary of

the currently available chemical and physical properties of 1,13-tetradecadien-4-ol. Due to the

limited specific data for this compound, information on the related compound 1,13-

tetradecadiene is also presented for comparative purposes.

Chemical Structure
The structure of 1,13-tetradecadien-4-ol consists of a fourteen-carbon chain with two double

bonds, one at the first and the other at the thirteenth position, and a hydroxyl group located at

the fourth carbon.

Molecular Formula: C₁₄H₂₆O

Molecular Weight: 210.356 g/mol [1]

CAS Number: 114837-51-3[1]
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Chemical and Physical Properties
Specific quantitative data for 1,13-tetradecadien-4-ol, such as boiling point, melting point, and

density, are not readily available in the reviewed literature. The compound is described as a

liquid[1].

For the purpose of providing context, the properties of the structurally related compound 1,13-

tetradecadiene (CAS: 21964-49-8), which lacks the hydroxyl group, are summarized in the

table below. Researchers should exercise caution and note that these values are not directly

applicable to 1,13-tetradecadien-4-ol.

Property Value (for 1,13-tetradecadiene)

Molecular Formula C₁₄H₂₆

Molecular Weight 194.36 g/mol [2]

Boiling Point 131 °C at 17 mmHg[2]

Density 0.849 g/mL at 25 °C[2]

Refractive Index n20/D 1.443[2]

Flash Point 103 °C (closed cup)[2]

Solubility and Storage
1,13-Tetradecadien-4-ol is reported to be soluble in chloroform, diethyl ether, and ethyl

acetate. Recommended storage conditions are in a freezer at -20°C under an inert

atmosphere.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or analysis of 1,13-
tetradecadien-4-ol are not described in the available literature. General synthetic methods for

unsaturated alcohols could potentially be adapted for its preparation. A generalized workflow

for the characterization of a synthesized chemical compound is presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15092361?utm_src=pdf-body
https://cymitquimica.com/products/IN-DA000FBJ/113-tetradecadien-4-ol/
https://www.benchchem.com/product/b15092361?utm_src=pdf-body
https://www.sigmaaldrich.com/KR/ko/product/aldrich/333646
https://www.sigmaaldrich.com/KR/ko/product/aldrich/333646
https://www.sigmaaldrich.com/KR/ko/product/aldrich/333646
https://www.sigmaaldrich.com/KR/ko/product/aldrich/333646
https://www.sigmaaldrich.com/KR/ko/product/aldrich/333646
https://www.benchchem.com/product/b15092361?utm_src=pdf-body
https://www.benchchem.com/product/b15092361?utm_src=pdf-body
https://www.benchchem.com/product/b15092361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15092361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Experimental Workflow for Compound Analysis

Synthesis of
1,13-Tetradecadien-4-ol

Purification
(e.g., Column Chromatography)

Structural Characterization Purity Assessment
(e.g., HPLC, GC)

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(e.g., GC-MS, ESI-MS) Infrared (IR) Spectroscopy Biological Activity Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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